D-threo-α-Phenyl-2-piperidineacetamide
D-threo-α-Phenyl-2-piperidineacetamide
Brand Name:
Vulcanchem
CAS No.:
160707-37-9
VCID:
VC0030607
InChI:
InChI=1S/C13H18N2O/c14-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-3,6-7,11-12,15H,4-5,8-9H2,(H2,14,16)/t11-,12-/m1/s1
SMILES:
C1CCNC(C1)C(C2=CC=CC=C2)C(=O)N
Molecular Formula:
C13H18N2O
Molecular Weight:
218.29 g/mol
D-threo-α-Phenyl-2-piperidineacetamide
CAS No.: 160707-37-9
Reference Standards
VCID: VC0030607
Molecular Formula: C13H18N2O
Molecular Weight: 218.29 g/mol
| CAS No. | 160707-37-9 |
|---|---|
| Product Name | D-threo-α-Phenyl-2-piperidineacetamide |
| Molecular Formula | C13H18N2O |
| Molecular Weight | 218.29 g/mol |
| IUPAC Name | (2R)-2-phenyl-2-[(2R)-piperidin-2-yl]acetamide |
| Standard InChI | InChI=1S/C13H18N2O/c14-13(16)12(10-6-2-1-3-7-10)11-8-4-5-9-15-11/h1-3,6-7,11-12,15H,4-5,8-9H2,(H2,14,16)/t11-,12-/m1/s1 |
| Standard InChIKey | LJLMNWPXAYKPGV-VXGBXAGGSA-N |
| Isomeric SMILES | C1CCN[C@H](C1)[C@@H](C2=CC=CC=C2)C(=O)N |
| SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)N |
| Canonical SMILES | C1CCNC(C1)C(C2=CC=CC=C2)C(=O)N |
| Synonyms | (αR,2R)-α-Phenyl-2-piperidineacetamide; |
| PubChem Compound | 11085277 |
| Last Modified | Nov 11 2021 |
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